Cas no 1119195-99-1 (H4TMBDI)

• Product Name: H4TMBDI
• CAS No: 1119195-99-1
• Molecular Formula: C₂₆H₂₂O₈
• Molecular Weight: 462.44808
• CID: 3037793
• PubChem ID: 102283497

H4TMBDI Properties

Names and Identifiers

• [1,?1':4',?1''-?Terphenyl]?-?3,?3'',?5,?5''-?tetracarboxylic acid, 2',?3',?5',?6'-?tetramethyl-
• H4TMBDI
• 2',3',5',6'-tetramethyl-[1,1'
• 1119195-99-1
• CS-0110422
• SCHEMBL16488611
• G63340
• 5-[4-(3,5-dicarboxyphenyl)-2,3,5,6-tetramethylphenyl]benzene-1,3-dicarboxylic acid
• 2',3',5',6'-Tetramethyl-[1,1':4',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid

• InChIKey： SJOTYMPLFGUFCB-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H22O8/c1-11-12(2)22(16-7-19(25(31)32)10-20(8-16)26(33)34)14(4)13(3)21(11)15-5-17(23(27)28)9-18(6-15)24(29)30/h5-10H,1-4H3,(H,27,28)(H,29,30)(H,31,32)(H,33,34)
• SMILES： CC1=C(C(=C(C(=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)C)C)C3=CC(=CC(=C3)C(=O)O)C(=O)O)C

Computed Properties

• Exact Mass: 462.13146766g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 462.13146766g/mol
• Heavy Atom Count: 34
• Complexity: 683
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 149Ų

Experimental Properties

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls